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Compound of Interest

1-(2,2-
Compound Name:

Dimethoxyethyl)cyclopropanol
CAS No.: 832142-15-1

Cat. No.: B3286659

Get Quote

Executive Summary

Immediate Action Required: Handle 1-(2,2-Dimethoxyethyl)cyclopropanol as a Flammable
Liquid and Irritant.[1][2] Waste Classification: Non-Halogenated Organic Solvent (unless mixed
with halogenated species). Critical Restriction:STRICTLY SEGREGATE FROM ACIDS. The
molecule contains an acid-labile acetal group and a strained cyclopropane ring; contact with
acidic waste streams can trigger exothermic hydrolysis, ring-opening, and the release of
volatile aldehydes.

Chemical Profile & Hazard Identification

To dispose of this chemical safely, one must understand its reactivity profile. It is not merely a
solvent; it is a functionalized intermediate with two specific points of instability.
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Feature Structural Moiety Risk Implication

Susceptible to radical ring-

) opening and oxidation.[1]
) ) Cyclopropanol Ring (~27.5 _ _
Ring Strain ) Potential for rapid energy
kcal/mol strain energy) ] )
release if subjected to strong

initiators.

Hydrolyzes in the presence of

acid to form acetaldehyde

Acid Sensitivity 2,2-Dimethoxyethyl (Acetal) o
derivatives and alcohols.[1]
This reaction is exothermic.
High vapor pressure; vapors
. ) may form explosive mixtures
Flammability Organic Skeleton

with air.[3][4] Flash point is
typically <60°C for this class.

GHS Classification (Derived)
» Flammable Liquids: Category 3 (H226)[1][2][5]

o Skin Corrosion/Irritation: Category 2 (H315)[1][2][5]

o Serious Eye Damage/Irritation: Category 2A (H319)[5]

Pre-Disposal Stabilization

Before transferring to a central waste facility, the material must be stable.

A. Purity Verification

If the material is a crude product from a Kulinkovich reaction (a common synthesis route for
substituted cyclopropanols), it may contain residual Titanium (IV) isopropoxide or magnesium
salts.[1]

e Action: Quench any active metal residues with saturated agueous ammonium chloride (
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) or sodium sulfate decahydrate (
) before placing in the organic waste container.

e Reasoning: Residual Lewis acids (Ti species) can catalyze the decomposition of the
cyclopropanol ring or the acetal functionality within the waste drum.

B. pH Check

Ensure the solution is Neutral (pH 6-8).
e Protocol: Dip a pH strip into the aliquot.
o Correction: If acidic, neutralize carefully with saturated Sodium Bicarbonate (

) until evolution of gas ceases.

e Warning: Do not over-basify; strong bases can also degrade cyclopropanols under heating,
though they are generally more stable to base than acid.[1]

Waste Stream Classification & Segregation

Proper segregation prevents "in-drum" incompatibility incidents.

Decision Logic for Segregation
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Start: 1-(2,2-Dimethoxyethyl)cyclopropanol

Is it mixed with other solvents?

Yes

Does the mixture contain Halogens?

(DCM, Chloroform, etc.) No (Pure)

Yes

fety Constraint

CRITICAL: Is the waste stream Acidic?

Stream A: Halogenated Organic Waste

Yes (pH < 6)

No (pH 6-8) = Action: Neutralize with NaHCO3

Stream B: Non-Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Segregation logic emphasizing the exclusion of acidic contaminants.

Waste Codes (RCRA - USA)

+ DO0O01: Ignitable Waste (Flash point < 60°C).[1]

* Note: If the material is dissolved in a specific solvent (e.g., Methanol, Toluene), add the
corresponding F-codes (e.g., FO03, FO05).[1]
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Step-by-Step Disposal Protocol
Step 1: Container Selection

 Recommended: Amber Glass bottles or Safety Steel Cans (Type I).

o Acceptable: HDPE (High-Density Polyethylene) is chemically compatible with acetals and
cyclopropanols, provided no strong acids are present.[1]

e Avoid: LDPE or unrated plastic containers which may swell with organic solvents.

Step 2: Labeling

Affix a hazardous waste label with the following details:
e Chemical Name: 1-(2,2-Dimethoxyethyl)cyclopropanol Solution.[1]
o Constituents: List primary solvent (e.g., "in Diethyl Ether") and approximate % concentration.

e Hazards: FLAMMABLE, IRRITANT.[2]

Step 3: Accumulation

» Store in a Flammable Safety Cabinet.

e Ensure the container is grounded during transfer to prevent static discharge, as
cyclopropanol vapors are flammable.[4][6]

o Ventilation: Perform all transfers inside a certified chemical fume hood.

Step 4: Final Disposal (Service Provider)

e Method: High-temperature incineration.[1]

o Why: Incineration ensures the complete destruction of the strained ring and the acetal,
converting them to

and

1]
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e Do NOT: Do not use sanitary sewer disposal (drain) or evaporation.

Emergency Procedures
Accidental Release (Spill)[4][7][8]

e Evacuate & Ventilate: Remove ignition sources immediately.

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. If the spill is large (>500 mL), use a
half-mask respirator with organic vapor cartridges.

o Containment: Dike the spill using Vermiculite or Sand.[1]

o Contraindication: Do not use acid-based spill kits (often pink/red indicators) as they may
react with the acetal. Use neutral absorbents only.

o Cleanup: Scoop absorbed material into a disposable container (bucket) labeled "Hazardous
Waste: Flammable Debris." Clean the surface with soap and water.[4][7][8]

Exposure[4][8][11][12]

o Skin: Wash immediately with soap and water for 15 minutes. Cyclopropanols are lipophilic
and can penetrate skin.

o Eyes: Rinse with water for 15 minutes, lifting eyelids.[7][9] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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